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Compound of Interest

Compound Name: SOLVENT RED 195
CAS No.: 164251-88-1
Cat. No.: B1170886
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For Research Use Only. Not for diagnostic use.

Introduction

Solvent Red 195 is a deep red, oil-soluble dye, primarily utilized in the plastics and textile
industries for its high thermal stability and vibrant color.[1][2] Its lipophilic nature suggests a
potential, though currently undocumented, application in the biological sciences for the
visualization of intracellular lipid droplets. These organelles are central to lipid metabolism and
are implicated in various physiological and pathological processes, making their study crucial in
metabolic research and drug development.

This document provides a developmental protocol for the use of Solvent Red 195 as a
chromogenic stain for the detection of lipid droplets in cultured cells. It is important to note that
this is an exploratory application, and the provided protocols are based on the general
principles of lipid staining with other solvent dyes.[3][4][5] Extensive optimization will be
required by the end-user to achieve desired results.

Principle of Staining
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The proposed mechanism for staining with Solvent Red 195 relies on its high solubility in
neutral lipids, such as triglycerides and sterol esters, which form the core of lipid droplets.[3]
When a near-saturated solution of the dye in an appropriate organic solvent is applied to fixed
cells, the dye is expected to partition from the solvent phase into the intracellular lipid droplets,
rendering them visible as red deposits under bright-field microscopy.

Quantitative Data Summary

As there is no established biological staining protocol for Solvent Red 195, the following table
provides suggested starting ranges for incubation times and temperatures. These parameters
will require significant optimization depending on the cell type, experimental conditions, and
desired staining intensity.

Parameter Suggested Starting Range  Purpose

To preserve cellular
Fixation Time 15 - 30 minutes morphology and prevent the

dissolution of lipids.

To allow for sufficient
Staining Incubation Time 10 - 60 minutes partitioning of the dye into the

lipid droplets.

A standard starting point;

temperature variations are not

Staining Temperature Room Temperature o ]
expected to significantly impact
staining.

To remove excess, non-

Differentiation Time 1 - 5 minutes specific background staining

and enhance contrast.

Experimental Protocols
Safety Precautions

Solvent Red 195 is an industrial chemical with limited toxicological data available for laboratory
use.[6][7] Handle with appropriate personal protective equipment (PPE), including gloves,
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safety glasses, and a lab coat.[8] All steps involving organic solvents should be performed in a
well-ventilated area or a chemical fume hood.[9]

Protocol 1: Staining of Adherent Cells

Materials and Reagents:

e Solvent Red 195 powder

e 100% Ethanol or Isopropanol

e 70% Ethanol or 60% Isopropanol

o Phosphate-Buffered Saline (PBS), pH 7.4

e 4% Paraformaldehyde (PFA) in PBS

« Distilled water

e Aqueous mounting medium (e.g., glycerin jelly)
e Glass microscope slides and coverslips
Procedure:

e Cell Culture: Culture cells on sterile glass coverslips in a suitable multi-well plate until they
reach the desired confluency.

 Fixation:
o Aspirate the culture medium and wash the cells twice with PBS.
o Fix the cells with 4% PFA in PBS for 15-30 minutes at room temperature.
o Wash the cells three times with PBS.

e Preparation of Staining Solution:
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o Prepare a stock solution of 0.5% (w/v) Solvent Red 195 in 100% ethanol or isopropanol.
This may require stirring or sonication to dissolve.

o Just before use, prepare the working solution by diluting the stock solution. A starting point
is to mix the stock solution with an equal volume of 70% ethanol or 60% isopropanol.

o Filter the working solution through a 0.2 pm syringe filter to remove any undissolved
particles.

e Staining:
o Immerse the coverslips in the filtered Solvent Red 195 working solution.
o Incubate for 10-60 minutes at room temperature, protected from light.
 Differentiation and Washing:

o Briefly rinse the coverslips in 70% ethanol or 60% isopropanol for 1-5 minutes to remove
excess stain.[5] The optimal time will depend on the desired balance between staining
intensity and background.

o Wash the coverslips thoroughly with distilled water.
e Mounting:

o Mount the coverslips onto microscope slides using an aqueous mounting medium. Do not
use organic solvent-based mounting media as they will dissolve the stained lipids and
leach the dye.

e Microscopy:

o Observe the stained cells under a bright-field light microscope. Lipid droplets should
appear as red intracellular inclusions.

Protocol 2: Staining of Suspension Cells

Materials and Reagents:
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e Same as Protocol 1.

Procedure:

o Cell Preparation: Harvest suspension cells by centrifugation.

 Fixation:
o Wash the cell pellet twice with PBS.
o Resuspend the cells in 4% PFA and incubate for 20-30 minutes at room temperature.
o Centrifuge and wash the cells three times with PBS.

o Cell Adhesion to Slides: Adhere the fixed cells to microscope slides. This can be achieved by
using a cytocentrifuge or by air-drying a small drop of the concentrated cell suspension on a
slide.

e Staining and Subsequent Steps: Follow steps 3-7 from Protocol 1.

Visualizations
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Experimental Workflow for Solvent Red 195 Staining
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Caption: General experimental workflow for Solvent Red 195 staining.
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Logical Relationship of Staining Parameters
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Caption: Interdependence of staining parameters for optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 9. Working safely with solvents | Safety Services - UCL — University College London
[ucl.ac.uk]

» To cite this document: BenchChem. [Developmental Application Notes for Staining
Intracellular Lipid Droplets with Solvent Red 195]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1170886/docs#developmental-
application-notes-for-staining-intracellular-lipid-droplets-with-solvent-red-195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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